3,4-difluoro-N-(1-methyl-2-oxoindolin-5-yl)benzamide

• IUPAC Name: 3,4-difluoro-N-(1-methyl-2-oxo-3H-indol-5-yl)benzamide
• InChI: InChI=1S/C16H12F2N2O2/c1-20-14-5-3-11(6-10(14)8-15(20)21)19-16(22)9-2-4-12(17)13(18)7-9/h2-7H,8H2,1H3,(H,19,22)
• InChI Key: KVGMEJZVIAUUCG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CC2=C1C=CC(=C2)NC(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C16H12F2N2O2
• Molecular Weight: 302.27 g/mol

Description

Synthesis Analysis

The synthesis of a 3,3-disubstituted isoindolinone, which is structurally similar to DfMOI, has been described in the literature. This involves the Krapcho decarboxylation reaction of the respective substituted dimethyl malonate derivative. The reaction conditions are mild and good isolated yields were obtained.

Molecular Structure Analysis

The molecular structure of DfMOI is composed of a γ-lactam fused with the benzene ring and can be either unsubstitified, or mono- or di-substituted in 3-position. The construction of a quaternary carbon is generally more challenging.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of DfMOI include the Krapcho decarboxylation of malonate dimethylesters. This reaction is convenient as the methyl acetate derivative is directly obtained under mild conditions.

Scientific Research Applications

Antiviral Activity

• Researchers have investigated indole derivatives for their antiviral potential. For instance:
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Anti-HIV Activity

• Indolyl and oxochromenyl xanthenone derivatives have been studied for their anti-HIV-1 properties. .

Cytotoxicity and Anticancer Potential

• 3,4-difluoro-N-(1-methyl-2-oxoindolin-5-yl)benzamide may have cytotoxic effects. .

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, making indole derivatives valuable for treatment development .

Mode of Action

Indole derivatives are known to interact with their targets in a way that allows them to exhibit a broad spectrum of biological activities . This interaction often results in changes at the molecular level, which can lead to various biological responses.

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . Each of these activities is associated with specific biochemical pathways, suggesting that this compound may affect multiple pathways and their downstream effects.

Result of Action

Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that the compound’s action may result in a variety of molecular and cellular effects.